2-methyladamantane-2-carboxylic acid
Overview
Description
2-Methyladamantane-2-carboxylic acid is a derivative of adamantane, a tricyclic hydrocarbon with a diamond-like structure. This compound is notable for its unique structural properties, which make it a valuable subject of study in various fields of chemistry and material science.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-methyladamantane-2-carboxylic acid typically involves the carboxylation of 2-methyladamantan-2-ol. One common method is the Koch–Haaf carboxylation, which can be performed under different conditions to yield various products. For instance, at normal concentrations and 0°C, the major products are 2-methyladamantane-1-carboxylic acid and syn- and anti-4-methyladamantane-1-carboxylic acid. under high dilution conditions at 0°C, this compound is formed exclusively .
Industrial Production Methods: Industrial production of this compound often involves the reaction of 2-methyladamantane with (meth)acrylic acid in the presence of an acid catalyst. The resulting mixture is then distilled in the presence of an organic compound with a boiling point range of 150 to 260°C to obtain high-purity 2-methyladamantan-2-yl (meth)acrylate .
Chemical Reactions Analysis
Types of Reactions: 2-Methyladamantane-2-carboxylic acid undergoes various chemical reactions, including oxidation, reduction, and substitution. For example, the heterolysis of 2-methyl-2-chloroadamantane and 2-bromo-2-methyladamantane in sulfolane generates a verdazylium salt and an alkylation product that decomposes to 2-methyleneadamantane .
Common Reagents and Conditions: Common reagents used in these reactions include iodine and other oxidants for oxidative dehydrogenation, and 1,3,5-triphenylverdazyl for heterolysis reactions . The conditions for these reactions vary, but they often involve specific solvents like sulfolane and controlled temperatures.
Major Products: The major products formed from these reactions include 2-methyleneadamantane and various carboxylic acids, depending on the specific reaction conditions and reagents used .
Scientific Research Applications
2-Methyladamantane-2-carboxylic acid has diverse applications in scientific research. In chemistry, it is used as a starting material for the synthesis of various functional adamantane derivatives. In biology and medicine, adamantane derivatives are known for their antiviral, anti-Parkinsonian, and anti-Alzheimer properties . Additionally, this compound is used in the development of new drug delivery systems and surface recognition studies .
Mechanism of Action
The mechanism of action of 2-methyladamantane-2-carboxylic acid involves its interaction with specific molecular targets and pathways. For instance, adamantane derivatives are known to interact with NMDA receptors, which play a role in synaptic transmission and neuronal plasticity . This interaction can modulate various biological processes, making these compounds valuable in therapeutic applications.
Comparison with Similar Compounds
. Compared to these similar compounds, 2-methyladamantane-2-carboxylic acid is unique due to its specific structural modifications, which confer distinct chemical and biological properties. For example, while adamantane itself is primarily used in antiviral drugs, the carboxylic acid derivative has broader applications in drug delivery and material science .
Properties
CAS No. |
38773-02-3 |
|---|---|
Molecular Formula |
C12H18O2 |
Molecular Weight |
194.3 |
Purity |
95 |
Origin of Product |
United States |
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